2-bromo-N-[3-(pentanoylamino)phenyl]benzamide

• Molecular Formula: C18H19BrN2O2
• Molecular Weight: 375.3 g/mol
• IUPAC Name: 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H19BrN2O2/c1-2-3-11-17(22)20-13-7-6-8-14(12-13)21-18(23)15-9-4-5-10-16(15)19/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23)
• InChI Key: AKMWGEBAOLJYCR-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br

Description

2-bromo-N-[3-(pentanoylamino)phenyl]benzamide, also known as BPN-15606, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of the enzyme phosphodiesterase 4D (PDE4D), which plays a crucial role in the regulation of intracellular signaling pathways in various tissues.

Scientific Research Applications

Antifungal and Antimicrobial Activities

• Antifungal Properties : N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives showed antifungal activity against phytopathogenic fungi and yeast, with some derivatives exhibiting strong inhibition effects (Ienascu et al., 2018).
• Antimicrobial Effects : N-(2-bromo-phenyl)-2-hydroxy-benzamide and related derivatives displayed antimicrobial activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Ienascu et al., 2019).

Synthesis and Characterization

• Synthesis Techniques : Efficient synthesis of 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide derivatives has been achieved using microwave irradiation and solvent-free conditions, demonstrating the potential for environmentally friendly and efficient production methods (Ighilahriz-Boubchir et al., 2017).
• Crystal Structure Analysis : The study of crystal structures of benzamide derivatives, including 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, provided insights into the molecular interactions and stability of these compounds, important for understanding their chemical properties (Saeed et al., 2020).